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Compound of Interest

Compound Name: Tetraphenylphosphonium bromide

Cat. No.: B153551 Get Quote

Introduction
Tetraphenylphosphonium bromide (TPPBr), a quaternary phosphonium salt with the

chemical formula (C₆H₅)₄PBr, stands as a cornerstone intermediate in modern chemical

science.[1][2] Its unique molecular architecture, featuring a central phosphorus atom bonded to

four phenyl rings, imparts a combination of lipophilicity, thermal stability, and cationic charge

that renders it exceptionally versatile. This guide provides an in-depth technical exploration of

TPPBr, moving beyond a simple catalog of applications to explain the causal chemical

principles behind its efficacy. We will delve into its synthesis, core applications in organic and

materials science, and its emerging role in biochemical research, offering field-proven insights

and detailed protocols for researchers, scientists, and drug development professionals.

Section 1: Physicochemical Properties and
Characterization
The utility of Tetraphenylphosphonium bromide stems directly from its distinct physical and

chemical properties. The tetraphenylphosphonium (TPP⁺) cation is sterically bulky and

lipophilic, allowing it to readily dissolve in many organic solvents, while the bromide (Br⁻) anion

provides the ionic character.[3][4] This dual nature is fundamental to many of its applications.

Table 1: Key Physicochemical Properties of Tetraphenylphosphonium Bromide
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Property Value Source(s)

CAS Number 2751-90-8 [2]

Molecular Formula C₂₄H₂₀BrP [2][5]

Molecular Weight 419.30 g/mol [2]

Appearance
White to off-white crystalline

solid
[1][6]

Melting Point 295-300 °C (lit.) [7]

Solubility

Soluble in water, polar organic

solvents (e.g., acetonitrile,

DCM, DMF).[1][7] Slightly

soluble in alcohols. Insoluble in

nonpolar solvents (e.g.,

hexane).[1]

[1][7]

The stability and broad compatibility of TPPBr under various reaction conditions make it a

robust choice for both laboratory-scale synthesis and industrial processes.[3]

Section 2: Synthesis of Tetraphenylphosphonium
Bromide
The most common and industrially viable synthesis of TPPBr involves the reaction of

triphenylphosphine with bromobenzene.[8][9] This reaction typically requires a catalyst, such as

a nickel salt, to proceed efficiently.[9][10] The "non-solvent" method, where bromobenzene

serves as both reactant and solvent, is often favored for its simplicity and reduced waste.[8][11]

Experimental Protocol: Catalytic Synthesis of TPPBr
This protocol is based on established methods using a nickel catalyst.[9][10]

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, reflux condenser,

and nitrogen inlet, charge triphenylphosphine, an excess of bromobenzene (acting as the

solvent), and a catalytic amount of anhydrous nickel(II) bromide.
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Inert Atmosphere: Purge the system with nitrogen for 15-20 minutes to create an inert

atmosphere.

Heating: Heat the reaction mixture to reflux (typically around 160-260°C) with vigorous

stirring.[11]

Reaction Monitoring: Monitor the reaction progress by taking small aliquots and analyzing

them via TLC or HPLC. The reaction can take several hours (e.g., 6 hours at 195°C).[10]

Isolation: Once the reaction is complete, cool the mixture to room temperature. The TPPBr

product will precipitate as a solid.

Purification: Filter the crude product and wash it thoroughly with a solvent in which TPPBr is

insoluble, such as diethyl ether or hexane, to remove unreacted starting materials and

byproducts.

Drying: Dry the purified white crystalline solid under vacuum to obtain the final product. The

catalyst and excess bromobenzene can often be recovered and recycled.[8]

Diagram: Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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